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Compound of Interest

Compound Name: 5-Amino-2-bromonicotinamide

Cat. No.: B15230416 Get Quote

An In-depth Technical Guide to 5-Amino-2-
bromonicotinamide
This technical guide provides a comprehensive overview of the core physical and chemical

properties of 5-Amino-2-bromonicotinamide, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
5-Amino-2-bromonicotinamide is a brominated nicotinamide derivative with significant

potential in medicinal chemistry and pharmaceutical development.[1] Its structure, featuring a

pyridine ring with an amino group and a bromine substituent, makes it a valuable starting

material for synthesizing more complex molecules.[1]

Table 1: Physical and Chemical Properties of 5-Amino-2-bromonicotinamide
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Property Value Source

IUPAC Name
5-amino-2-bromopyridine-3-

carboxamide
[1]

Molecular Formula C₆H₆BrN₃O [1]

Molecular Weight 216.04 g/mol [1]

InChI

InChI=1S/C6H6BrN3O/c7-5-

4(6(9)11)1-3(8)2-10-5/h1-

2H,8H2,(H2,9,11)

[1]

InChI Key
Not explicitly found for this

isomer.

CAS Number
Not explicitly found for this

isomer.

Appearance
Solid (based on similar

compounds)
[2]

Melting Point Data not available.

Boiling Point Data not available.

Solubility Data not available.

Synthesis and Experimental Protocols
Several synthetic routes are available for 5-Amino-2-bromonicotinamide and its derivatives.

The methodologies generally involve the strategic introduction of the bromine and amino

functional groups onto the nicotinamide scaffold.

2.1. General Synthesis Methodologies

Common synthetic strategies include:

Direct Bromination: This method starts with nicotinamide, and a brominating agent is used to

introduce a bromine atom at the 2-position under controlled reaction conditions.[1]
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Amination of Bromo Derivatives: An alternative route begins with a compound like 2-bromo-

nicotinic acid. The amino group is then introduced at the 5-position through an amination

reaction, which may be catalyzed.[1]

Microwave-Assisted Synthesis: For similar compounds, microwave irradiation has been

employed to improve reaction rates and yields.[1]

2.2. Illustrative Experimental Workflow: Synthesis via Bromination and Amination

The following diagram illustrates a generalized workflow for the synthesis of 5-Amino-2-
bromonicotinamide.
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Caption: Generalized synthetic workflow for 5-Amino-2-bromonicotinamide.
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Chemical Reactivity and Biological Significance
The chemical reactivity of 5-Amino-2-bromonicotinamide is influenced by its functional

groups. The bromine atom at the 2-position can act as a leaving group in nucleophilic

substitution reactions.[1] The amino group at the 5-position can undergo reactions such as

nucleophilic substitution, where it attacks electrophiles to form new C-N bonds.[1]

3.1. Role in Drug Discovery and Development

Due to its structural similarity to nicotinamide, an essential biological molecule, 5-Amino-2-
bromonicotinamide and its derivatives are of significant interest in pharmacology.[1]

Pharmaceutical Development: Derivatives are being investigated for drug formulations

targeting various diseases, including those related to inflammation and infection.[1]

Research Tools: It serves as a crucial starting material for the synthesis of more complex

molecules in medicinal chemistry.[1]

Biochemical Assays: The compound can be utilized in assays to study enzyme interactions

and cellular responses.[1]

The amino group may participate in hydrogen bonding with biological macromolecules, while

the bromine substitution can affect the compound's lipophilicity and membrane permeability,

influencing its interaction with cellular targets.[1]

3.2. Conceptual Drug Discovery Pathway

The following diagram outlines the conceptual role of 5-Amino-2-bromonicotinamide as a

building block in a drug discovery pipeline.
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Caption: Role of 5-Amino-2-bromonicotinamide in a drug discovery workflow.
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Spectral Analysis
While specific spectral data for 5-Amino-2-bromonicotinamide is not readily available in the

searched literature, analysis of similar compounds such as 2-amino-5-bromopyridine can

provide insights into the expected spectral characteristics. For instance, in the ¹H NMR

spectrum of a related compound, the amino protons (-NH₂) were observed to resonate around

5.99 ppm.[3] For definitive analysis, experimental determination of the ¹H NMR, ¹³C NMR, IR,

and mass spectra of 5-Amino-2-bromonicotinamide is required.

4.1. Analytical Workflow

A typical workflow for the characterization and quality control of a synthesized batch of 5-
Amino-2-bromonicotinamide is depicted below.
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Structural & Purity Analysis
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Caption: Analytical workflow for compound characterization and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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